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Compound of Interest

Compound Name: GLPG2737

Cat. No.: B12384668 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for GLPG2737 is publicly available. The

following guidance is based on general best practices for handling potent, non-volatile, small-

molecule research compounds. Researchers must consult their institution's safety office and

perform a risk assessment before handling any new chemical.

This document provides essential, immediate safety and logistical information for the handling

and disposal of GLPG2737, a potent CFTR type 2 corrector. The procedural guidance is

intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling GLPG2737 in a laboratory setting, the following personal protective equipment

should be worn to minimize exposure:

Primary Protection:

Gloves: Nitrile or other chemically resistant gloves should be worn at all times. Double-

gloving is recommended, especially when handling the pure compound or preparing

concentrated solutions.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect

against accidental splashes.
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Lab Coat: A clean, buttoned lab coat must be worn to protect street clothes and skin from

contamination.

Secondary Protection (Based on Risk Assessment):

Respiratory Protection: If there is a risk of aerosolization (e.g., when weighing powders

outside of a containment hood), a properly fitted respirator (e.g., N95 or higher) should be

used.

Face Shield: A face shield may be required in addition to safety glasses when there is a

significant splash hazard.

Protective Sleeves: For procedures with a higher risk of arm contamination, disposable

protective sleeves should be worn over the lab coat.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

GLPG2737 should be stored in a cool, dry, and well-ventilated area, away from incompatible

materials. The specific storage temperature should be as recommended by the supplier,

which for many research compounds is at room temperature or refrigerated.

Handling and Preparation of Solutions:

All handling of solid GLPG2737 should be performed in a chemical fume hood or other

ventilated enclosure to minimize inhalation exposure.

Use dedicated spatulas and weighing papers.

When preparing solutions, add the solvent to the weighed compound slowly to avoid

splashing.

Ensure all containers are clearly labeled with the compound name, concentration, solvent,

and date of preparation.
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Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Wear appropriate PPE, including double gloves and respiratory protection if it is a powder

spill.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal:

All waste contaminated with GLPG2737, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data
As no specific SDS is available, the following table presents typical safety parameters that

would be found in such a document. The values for GLPG2737 are not available and are

marked as "Not available."
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Parameter Value

Physical State Solid (presumed)

Molecular Weight Not available

Melting Point Not available

Boiling Point Not available

Flash Point Not available

Autoignition Temperature Not available

Solubility Not available

LD50 (Oral) Not available

LD50 (Dermal) Not available

LC50 (Inhalation) Not available

Experimental Protocols
Detailed experimental protocols for the use of GLPG2737 in specific assays can be found in

the scientific literature. For example, the discovery and characterization of GLPG2737,

including its use in cell-based assays, are described in publications such as the Journal of

Medicinal Chemistry. Researchers should refer to these primary sources for detailed

methodologies.

Visualizations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12384668?utm_src=pdf-body
https://www.benchchem.com/product/b12384668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Cleanup & Disposal

Spill Response

Start Conduct Risk Assessment Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Weigh Compound in
Ventilated Enclosure Prepare Solution

Spill DetectedPotential Spill

Label Container
Potential Spill

Clean Work Area Dispose of Hazardous Waste Doff PPE Wash Hands End

Evacuate Area
(if large spill)

Contain Spill with
Absorbent Material Collect Contaminated Material Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of GLPG2737 in a laboratory setting.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
GLPG2737]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384668#personal-protective-equipment-for-
handling-glpg2737]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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